Cas no 1997654-05-3 (3-(3-Bromofuran-2-yl)-1-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(3-Bromofuran-2-yl)-1-methyl-1h-pyrazol-5-amine
• CAS No: 1997654-05-3
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 5913667
• PubChem ID: 164655350
• Update Time: 2025-05-27

3-(3-Bromofuran-2-yl)-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1997654-05-3
• EN300-1152238
• 3-(3-bromofuran-2-yl)-1-methyl-1h-pyrazol-5-amine
• 3-(3-Bromofuran-2-yl)-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C8H8BrN3O/c1-12-7(10)4-6(11-12)8-5(9)2-3-13-8/h2-4H,10H2,1H3
• InChI Key： PKYZIIAQCLRTFG-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų

Additional information on 3-(3-Bromofuran-2-yl)-1-methyl-1h-pyrazol-5-amine

Comprehensive Overview of 3-(3-Bromofuran-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1997654-05-3)

The compound 3-(3-Bromofuran-2-yl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1997654-05-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a bromofuran moiety with a methylpyrazole amine, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting kinase inhibitors and GPCR modulators.

In recent years, the scientific community has focused on furan and pyrazole derivatives due to their broad-spectrum biological activities. The presence of a bromo substituent at the 3-position of the furan ring enhances the compound's reactivity, enabling further functionalization via cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. This aligns with the growing trend of fragment-based drug design, where modular building blocks are prioritized for combinatorial chemistry.

From an industrial perspective, 3-(3-Bromofuran-2-yl)-1-methyl-1H-pyrazol-5-amine is often discussed in the context of green chemistry and atom economy. With sustainability becoming a critical focus, synthetic routes minimizing hazardous byproducts are highly sought after. Computational studies using AI-driven retrosynthesis tools (e.g., IBM RXN or Synthia) have proposed optimized pathways for its production, reducing reliance on heavy metals or toxic solvents—a topic frequently searched in cheminformatics forums.

The compound's physicochemical properties—such as logP, hydrogen bond donors/acceptors, and polar surface area—suggest favorable drug-likeness per Lipinski's Rule of Five. These metrics are crucial for researchers exploring oral bioavailability in preclinical development. Additionally, its structural analogs have shown promise in modulating inflammatory pathways, sparking interest in autoimmune disease research, a trending topic in biomedical literature.

Analytical characterization of CAS No. 1997654-05-3 typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried in analytical chemistry databases. Stability studies under varying pH and temperature conditions are also critical, as degradation products could impact efficacy—a concern highlighted in recent ICH Q1A guidelines for pharmaceutical stability testing.

In summary, 3-(3-Bromofuran-2-yl)-1-methyl-1H-pyrazol-5-amine represents a compelling case study at the intersection of medicinal chemistry and process optimization. Its dual utility as a synthetic intermediate and potential pharmacophore underscores its relevance in contemporary R&D, addressing key challenges like selective functionalization and scalable synthesis—topics dominating ACS (American Chemical Society) conferences and patent filings.